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Compound of Interest

Compound Name:

2-(4-

(Trifluoromethoxy)phenyl)ethanami

ne

Cat. No.: B068252 Get Quote

An In-Depth Technical Guide to the Molecular Properties of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine

For researchers, scientists, and professionals engaged in drug development, a precise

understanding of the fundamental physicochemical properties of a compound is paramount.

This guide provides a detailed analysis of the molecular formula and molecular weight of 2-(4-
(Trifluoromethoxy)phenyl)ethanamine, a compound of interest in various research domains.

Molecular Formula and Weight
The molecular formula and molecular weight are critical identifiers for any chemical compound,

providing the basis for stoichiometry, solution preparation, and analytical characterization.

Molecular Formula: C9H10F3NO[1][2]

This formula indicates that a single molecule of 2-(4-(Trifluoromethoxy)phenyl)ethanamine is

composed of nine carbon atoms, ten hydrogen atoms, three fluorine atoms, one nitrogen atom,

and one oxygen atom.

Molecular Weight: 205.18 g/mol [1][2]
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The molar mass of the compound is approximately 205.18 grams per mole. This value is

derived from the sum of the atomic weights of all constituent atoms in the molecule.

Data Presentation
For clarity and ease of comparison, the molecular properties are summarized in the table

below.

Property Value

Molecular Formula C9H10F3NO

Molecular Weight 205.18 g/mol

Experimental Protocols
The determination of the molecular formula and weight of a compound like 2-(4-
(Trifluoromethoxy)phenyl)ethanamine typically involves a combination of mass spectrometry

and elemental analysis.

Mass Spectrometry: High-resolution mass spectrometry (HRMS) is employed to determine the

accurate mass of the molecular ion. This experimental value is then compared against the

theoretical exact mass calculated from the isotopic masses of the constituent elements to

confirm the molecular formula.

Elemental Analysis: Combustion analysis can be used to determine the empirical formula by

measuring the amounts of carbon dioxide, water, and nitrogen gas produced upon combustion

of a known quantity of the compound. This data provides the percentage composition of

carbon, hydrogen, and nitrogen, which is then used to deduce the simplest whole-number ratio

of atoms in the molecule.

Logical Relationship Diagram
The following diagram illustrates the logical workflow for determining the molecular weight from

the molecular formula and the atomic weights of the constituent elements.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b068252?utm_src=pdf-body
https://www.benchchem.com/product/b068252?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b068252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Constituent Elements & Atomic Weights (g/mol)

Molecular Formula: C9H10F3NO

Calculation Result

Carbon (C)
~12.011

9 * C 10 * H 3 * F 1 * N 1 * O

Hydrogen (H)
~1.008

Fluorine (F)
~18.998

Nitrogen (N)
~14.007

Oxygen (O)
~15.999

Molecular Weight
~205.18 g/mol

Summation

Click to download full resolution via product page

Caption: Workflow for calculating molecular weight.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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